Cas no 1030832-71-3 (2-Methyl-5-trifluoromethylphenylboronic Acid Pinacol Ester)

• Product Name: 2-Methyl-5-trifluoromethylphenylboronic Acid Pinacol Ester
• CAS No: 1030832-71-3
• MF: C₁₄H₁₈BF₃O₂
• MW: 286.097734928131
• MDL: MFCD18729902
• CID: 3038869
• PubChem ID: 57934950
• Update Time: 2024-11-04

2-Methyl-5-trifluoromethylphenylboronic Acid Pinacol Ester Chemical and Physical Properties

Names and Identifiers

• 6-methyl-3-(trifluoromethyl)phenylboronic acid pinacol ester
• ;;; 4,4,5,5-tetramethyl-2-(2-methyl-5-(trifluoromethyl)phenyl)-1,3,2-dioxaborolane
• 2-Methyl-5-trifluoroMethylphenylboronic acid, pinacol ester
• SCHEMBL12542099
• 4,4,5,5-Tetramethyl-2-(2-methyl-5-(trifluoromethyl)phenyl)-1,3,2-dioxaborolane
• CS-0176326
• EN300-1425767
• BS-26281
• Z1336747771
• 4,4,5,5-tetramethyl-2-[2-methyl-5-(trifluoromethyl)phenyl]-1,3,2-dioxaborolane
• AKOS017550224
• DB-094573
• E84485
• 1030832-71-3
• MFCD18729902
• 2-Methyl-5-trifluoromethylphenylboronic Acid Pinacol Ester

• MDL： MFCD18729902
• Inchi： 1S/C14H18BF3O2/c1-9-6-7-10(14(16,17)18)8-11(9)15-19-12(2,3)13(4,5)20-15/h6-8H,1-5H3
• InChI Key： QZMBOYONRARSCJ-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(C)=C(B2OC(C)(C)C(C)(C)O2)C=1)(F)F

Computed Properties

• Exact Mass: 199.11400
• Monoisotopic Mass: 286.1351945g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 352
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 18.5Ų

Experimental Properties

• PSA: 56.40000
• LogP: 1.70510